4-Amino-3-bromo-5-nitrobenzamide
Overview
Description
4-Amino-3-bromo-5-nitrobenzamide is a chemical compound with the CAS Number: 1355247-21-0 . It has a molecular weight of 260.05 and its IUPAC name is 4-amino-3-bromo-5-nitrobenzamide .
Synthesis Analysis
The synthesis of benzamides, including compounds similar to 4-Amino-3-bromo-5-nitrobenzamide, can be achieved through a coupling reaction of benzoic acid and different amines using thionyl chloride at room temperature . This method assists in the preparation of substituted benzamides which were obtained in good yields within 2-4 h using conventional heating .Molecular Structure Analysis
The InChI code for 4-Amino-3-bromo-5-nitrobenzamide is 1S/C7H6BrN3O3/c8-4-1-3(7(10)12)2-5(6(4)9)11(13)14/h1-2H,9H2,(H2,10,12) .Scientific Research Applications
Crystal Engineering and Molecular Interaction Studies
4-Amino-3-bromo-5-nitrobenzamide is utilized in the study of crystal engineering, where researchers explore molecular tapes mediated via hydrogen and halogen bonds. Such studies highlight the compound's role in understanding and designing molecular structures through weak and strong interaction forces, contributing to the field of crystal design and supramolecular chemistry (Saha, Nangia, & Jaskólski, 2005).
Synthesis of Chemical Compounds
Safety And Hazards
The safety data sheet for benzamide, a related compound, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard . It can cause skin corrosion/irritation and serious eye damage/eye irritation . It can also cause specific target organ toxicity on single exposure, particularly affecting the respiratory system .
properties
IUPAC Name |
4-amino-3-bromo-5-nitrobenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrN3O3/c8-4-1-3(7(10)12)2-5(6(4)9)11(13)14/h1-2H,9H2,(H2,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWMPRBCMKLSQEP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])N)Br)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrN3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20742758 |
Source
|
| Record name | 4-Amino-3-bromo-5-nitrobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20742758 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-3-bromo-5-nitrobenzamide | |
CAS RN |
1355247-21-0 |
Source
|
| Record name | 4-Amino-3-bromo-5-nitrobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20742758 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[4-[[4-[(Z)-[3-[(4-fluorophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]phenoxy]methyl]phenyl]boronic acid](/img/structure/B581603.png)
